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Abstract
This technical guide provides an in-depth exploration of the olfactory properties and odor profile

of 8-Nonen-2-one (CAS No. 5009-32-5), a ketone with significance in the flavor and fragrance

industries, as well as in chemical ecology as a semiochemical. This document collates

available quantitative data, details relevant experimental methodologies, and visualizes the

underlying biochemical signaling pathways involved in its perception. The information

presented is intended to serve as a valuable resource for researchers and professionals

engaged in sensory science, chemical analysis, and drug development.

Introduction
8-Nonen-2-one is an organic compound with the molecular formula C₉H₁₆O.[1] Structurally, it

is a nine-carbon aliphatic ketone with a double bond between the eighth and ninth carbon

atoms.[1] Its unique molecular architecture contributes to its distinct olfactory characteristics,

which are of interest in various scientific and commercial fields. This guide aims to provide a

comprehensive technical overview of its olfactory properties, the methods used to determine

them, and the biological mechanisms of their perception.
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The olfactory characteristics of a volatile compound are defined by its odor profile and its odor

threshold, which is the minimum concentration at which the compound can be detected by the

human olfactory system.

Odor Profile
The odor of 8-Nonen-2-one is consistently described as having fruity and baked

characteristics.[1][2][3][4][5][6] This combination of notes makes it a valuable ingredient in the

formulation of flavors and fragrances. A more detailed breakdown of its odor profile is provided

in the table below.

Table 1: Odor Profile Descriptors for 8-Nonen-2-one

Odor Descriptor Source(s)

Fruity [1][3][4]

Baked [2][3][4][6][7]

Note: The odor profile is often evaluated by a trained sensory panel under controlled

conditions.

Quantitative Olfactory Data
Precise, experimentally determined odor threshold data for 8-Nonen-2-one is not readily

available in the public domain. However, data for the closely related saturated ketone, 2-

nonanone, suggests a low odor detection threshold. Studies with squirrel monkeys and pigtail

macaques have shown olfactory detection thresholds for 2-nonanone to be below 1 part per

billion (ppb). While not directly transferable, this suggests that 8-Nonen-2-one is also likely to

be a potent odorant with a low detection threshold.

Other relevant physicochemical properties that influence its volatility and olfactory perception

are summarized in the following table.

Table 2: Physicochemical and Olfactory-Related Properties of 8-Nonen-2-one
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Property Value Source(s)

Molecular Formula C₉H₁₆O [1]

Molecular Weight 140.22 g/mol [1]

CAS Number 5009-32-5

Appearance Colorless liquid [1]

Vapor Pressure 0.145 mm/Hg @ 25.00 °C [5]

Solubility in Water
528.1 mg/L @ 25 °C

(estimated)
[1]

logP (o/w) 2.52 - 2.607 (estimated) [1][5]

Experimental Protocols for Olfactory Analysis
The characterization of the olfactory properties of a compound like 8-Nonen-2-one involves a

combination of analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific

volatile compounds in a sample that contribute to its overall aroma.

Methodology:

Sample Preparation: A solution of 8-Nonen-2-one in a suitable solvent (e.g., ethanol or

diethyl ether) is prepared. For complex matrices, volatile compounds are extracted using

methods like solid-phase microextraction (SPME) or solvent-assisted flavor evaporation

(SAFE).

Gas Chromatographic Separation: The sample is injected into a gas chromatograph, where

individual volatile compounds are separated based on their boiling points and interactions

with the stationary phase of the GC column.

Olfactometric Detection: The effluent from the GC column is split into two paths. One path

leads to a conventional detector (e.g., a mass spectrometer or flame ionization detector) for
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chemical identification and quantification. The other path is directed to a sniffing port, where

a trained sensory panelist (assessor) sniffs the eluting compounds and records the odor

descriptors and their intensity at specific retention times.

Data Analysis: The data from the chemical detector and the sensory panel are combined to

create an aromagram, which links specific chemical compounds to their perceived odors.

Caption: Workflow of Gas Chromatography-Olfactometry (GC-O) Analysis.

Sensory Panel Evaluation for Odor Threshold
Determination
The determination of the odor threshold is typically conducted using a trained sensory panel

and standardized methods.

Methodology (Ascending Forced-Choice Method):

Panelist Selection and Training: A panel of 8-12 individuals is selected based on their

olfactory acuity and trained to recognize the specific odor of 8-Nonen-2-one.

Sample Preparation: A series of dilutions of 8-Nonen-2-one in an odorless medium (e.g.,

purified water or air) is prepared in ascending order of concentration.

Presentation: In each trial, the panelist is presented with three samples (triangular test), two

of which are blanks (odorless medium) and one contains a specific concentration of 8-
Nonen-2-one. The panelist's task is to identify the sample that is different.

Threshold Calculation: The lowest concentration at which a panelist can reliably detect the

presence of the odorant is recorded as their individual threshold. The group's odor threshold

is then calculated as the geometric mean of the individual thresholds.

Signaling Pathways in Olfactory Perception
The perception of 8-Nonen-2-one's odor is initiated by its interaction with olfactory receptors in

the nasal cavity, triggering a cascade of biochemical events that result in a neural signal being

sent to the brain. While the specific receptors for 8-Nonen-2-one have not been definitively

identified, the general mechanism of olfactory signal transduction is well-established.
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Furthermore, 8-Nonen-2-one is known to act as a pheromone in certain insect species, where

it elicits specific behavioral responses through a similar, yet distinct, signaling pathway.

Vertebrate Olfactory Signal Transduction
In vertebrates, olfactory receptors (ORs) are G-protein coupled receptors (GPCRs) located on

the cilia of olfactory sensory neurons. Studies have shown that human olfactory receptors

hOR52D1 and hOR1G1 are activated by related aliphatic ketones like 2- and 3-nonanone,

suggesting that 8-Nonen-2-one likely activates a similar subset of ORs.
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Caption: Vertebrate Olfactory Signal Transduction Pathway.

Insect Pheromone Signaling
8-Nonen-2-one has been identified as a component of the alarm pheromone of the Asian

hornet (Vespa velutina) and is also utilized in the chemical communication of the mold mite

(Tyrophagus putrescentiae). In insects, pheromone reception also involves olfactory receptors

located on the antennae, which are often highly specific to the pheromone molecule. The

binding of the pheromone triggers a neuronal signal that leads to a specific behavioral

response, such as aggression or aggregation.
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Caption: Generalized Insect Pheromone Reception Pathway.
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Conclusion
8-Nonen-2-one possesses a distinct and pleasant "fruity" and "baked" odor profile, making it a

compound of significant interest. While precise quantitative data for its odor threshold remains

an area for further investigation, its structural similarity to other potent ketones suggests a low

detection level. The methodologies of Gas Chromatography-Olfactometry and sensory panel

evaluations are crucial for the detailed characterization of its olfactory properties. The

perception of 8-Nonen-2-one is mediated by well-understood, yet complex, signaling pathways

in both vertebrates and insects, highlighting its dual role as a flavor/fragrance component and a

semiochemical. This guide provides a foundational understanding for professionals in related

fields and underscores the need for continued research to fully elucidate the sensory and

biological impact of this versatile molecule.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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